Cas no 102185-44-4 (Inosine 5'-(trihydrogendiphosphate), 8-bromo-, disodium salt (9CI))

• Product Name: Inosine 5'-(trihydrogendiphosphate), 8-bromo-, disodium salt (9CI)
• CAS No: 102185-44-4
• MF: C₁₀H₁₀BrN₄Na₃O₁₁P₂
• MW: 573.027435779572
• CID: 124947
• PubChem ID: 136265299
• Update Time: 2024-11-04

Inosine 5'-(trihydrogendiphosphate), 8-bromo-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine 5'-(trihydrogendiphosphate), 8-bromo-, disodium salt (9CI)
• 8-BROMOINOSINE 5'-DIPHOSPHATE SODIUM SALT
• 6H-purin-6-one, 8-bromo-3,9-dihydro-9-[5-O-[hydroxy(phosphonooxy)phosphinyl]pentofuranosyl]-, monosodium salt
• 8-BROMOINOSINE 5'-DIPHOSPHATE SODIUM
• 8-BROMOINOSINE 5/'-DIPHOSPHATE SODIUM SALT
• Trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate
• Sodium ((2R,3S,4R,5R)-5-(8-bromo-6-hydroxy-9h-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl diphosphate
• 102185-44-4

• Inchi： 1S/C10H13BrN4O11P2.3Na/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,12,13,18)(H2,19,20,21);;;/q;3*+1/p-3/t3-,5-,6-,9-;;;/m1.../s1
• InChI Key： RDUUIWRDDTZJRW-CYCLDIHTSA-K
• SMILES： BrC1=NC2C(NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)([O-])OP(=O)([O-])[O-])O1)O)O)=O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 527.90596
• Monoisotopic Mass: 571.86978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 235.3

Inosine 5'-(trihydrogendiphosphate), 8-bromo-, disodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates